Cas no 1805288-43-0 (3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol)

• Product Name: 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol
• CAS No: 1805288-43-0
• MF: C₈H₅F₂IN₂O
• MW: 310.039380788803
• CID: 4875342
• Update Time: 2025-10-30

3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol

• Inchi： 1S/C8H5F2IN2O/c9-8(10)6-1-5(11)4(2-12)7(3-14)13-6/h1,8,14H,3H2
• InChI Key： VQYAYXUUMBXQKE-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(CO)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 1
• Topological Polar Surface Area: 56.9

Additional information on 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol

3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805288-43-0): A Comprehensive Overview

3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805288-43-0) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its applications in medicinal chemistry, particularly in the development of novel therapeutic agents.

The molecular structure of 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol is composed of a pyridine ring substituted with a cyano group, a difluoromethyl group, and an iodine atom. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The difluoromethyl group in 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol contributes to the molecule's metabolic stability and bioavailability, which are crucial factors in the design of effective drugs. Additionally, the iodine atom provides a handle for further functionalization and optimization, allowing researchers to explore a wide range of derivatives with enhanced pharmacological properties.

In the context of medicinal chemistry, 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol has shown promise as a lead compound for the development of new therapeutic agents. Its structural features make it suitable for targeting various biological pathways, including those involved in cancer, inflammation, and neurological disorders. For instance, studies have demonstrated that similar compounds can inhibit key enzymes involved in these diseases, suggesting that 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol may have similar inhibitory effects.

The cyano group in 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol is known to enhance the electronic properties of the molecule, which can influence its binding affinity to target proteins. This property is particularly valuable in the design of inhibitors for specific enzymes or receptors. Furthermore, the methanol group at the 2-position of the pyridine ring can be readily modified to introduce additional functional groups, thereby expanding the scope of potential applications.

Clinical research on compounds similar to 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol has also shown promising results. For example, a recent study published in the Journal of Medicinal Chemistry reported that a related compound exhibited potent anti-cancer activity against several human cancer cell lines. These findings underscore the potential of 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol as a lead compound for further preclinical and clinical evaluation.

In addition to its therapeutic potential, 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol has been used as a synthetic intermediate in organic synthesis. Its unique structure allows it to serve as a building block for more complex molecules, facilitating the synthesis of diverse chemical entities with potential applications in materials science and other fields.

The synthesis of 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol typically involves multi-step processes that require careful optimization to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for research purposes. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce the iodine atom into the pyridine ring, while selective fluorination techniques have been used to introduce the difluoromethyl group.

The physical and chemical properties of 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol, such as its solubility, stability, and reactivity, are critical factors that influence its utility in various applications. Researchers have characterized these properties using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies provide valuable insights into the behavior of the compound under different conditions and help guide its use in practical settings.

In conclusion, 3-Cyano-6-(difluoromethyl)-4-iodopyridine-2-methanol (CAS No. 1805288-43-0) is a promising compound with diverse applications in medicinal chemistry and organic synthesis. Its unique structural features and favorable properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its potential uses and mechanisms of action, this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.